H-D-Thr(bzl)-OH

• IUPAC Name: (2R,3S)-2-amino-3-phenylmethoxybutanoic acid
• InChI: InChI=1S/C11H15NO3/c1-8(10(12)11(13)14)15-7-9-5-3-2-4-6-9/h2-6,8,10H,7,12H2,1H3,(H,13,14)/t8-,10+/m0/s1
• InChI Key: ONOURAAVVKGJNM-WCBMZHEXSA-N
• Canonical SMILES: CC(C(C(=O)O)N)OCC1=CC=CC=C1
• Isomeric SMILES: C[C@@H]([C@H](C(=O)O)N)OCC1=CC=CC=C1
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

Synthesis Analysis

The synthesis of complex compounds often involves the reaction of multiple reagents under controlled conditions. In the case of the uranium(III) complex U[H(μ-H)Bpz2]3 (THF), the synthesis was achieved by reacting UI3 (THF)4 with three equivalents of KH2Bpz2. This reaction produced a complex where the uranium is coordinated by six nitrogen atoms from the chelating H2Bpz2− ligands and an oxygen atom from the THF ligand. The complex exhibits a slightly distorted trigonal prismatic geometry, with the presence of three-center two-electron BH⋯U bridge bonds, which are indicative of an effective ten-coordinate U(III) center .

Molecular Structure Analysis

The molecular structure of the synthesized uranium(III) complex was determined using single-crystal X-ray diffraction. The complex crystallizes in a monoclinic space group with specific lattice parameters. The arrangement of the ligands around the uranium center forms a trigonal prism, with the THF ligand capping one of the square faces. The structure is further stabilized by three-center two-electron bridge bonds between boron and uranium, which are confirmed by the observation of low-frequency BH stretching bands .

Chemical Reactions Analysis

The uranium(III) complex demonstrates fluxional behavior in solution, indicating that the molecule undergoes rearrangement. Although the exact nature of this rearrangement could not be elucidated, it is nearly halted at -100 °C. Additionally, when the complex is dissolved in toluene and the solvent is removed, a THF-free complex is obtained, which is also fluxional. The activation energy for the equilibration of the BH2 hydrogens in this complex was determined to be 51 kJ mol−1 .

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds are often characterized using various spectroscopic techniques. In the case of the uranium(III) complex, infrared spectroscopy was used to confirm the presence of BH⋯U interactions. The fluxional nature of the molecule in solution suggests dynamic behavior, which could affect its reactivity and stability. The activation energy for hydrogen equilibration provides insight into the strength of the BH2 hydrogen bonds within the complex .

Scientific Research Applications

Molecular Interactions and Bonding

Research on molecules like H-D-Thr(bzl)-OH often focuses on understanding hydrogen bonding and molecular conformations. For instance, Huang et al. (2007) observed OH…N hydrogen-bond scalar coupling in a biologically active natural product, demonstrating the use of NMR experiments to detect intramolecular hydrogen bonds, which is critical for characterizing molecular conformations and studying structure-activity relationships (Huang et al., 2007). This type of research is fundamental for understanding how molecules like H-D-Thr(bzl)-OH interact within larger molecular structures.

Solid-Phase Peptide Synthesis

Muttenthaler et al. (2015) described the use of anhydrous hydrogen fluoride (HF) for cleaving side chain protecting groups in solid-phase peptide synthesis using tert-butyloxycarbonyl (Boc)/benzyl (Bzl) chemistry, a method that is essential for producing peptides for research and pharmaceutical applications. The article provides comprehensive information on the safe handling of HF, the cleavage mechanism, and tips for scavenger selection, highlighting the importance of such techniques in the synthesis of complex peptides (Muttenthaler et al., 2015).

Hydroxyl Radical Studies

The study of hydroxyl radicals is crucial in understanding chemical reactivity, especially in biological systems. Miller and Fry (2004) tested N-[4-(3)H]Benzoylglycylglycylglycine as a probe for detecting hydroxyl radicals, showcasing a method to study polymer scission due to hydroxyl radicals. This research aids in understanding the reactivity of hydroxyl radicals with biological molecules, contributing to a broader comprehension of oxidative stress and its implications (Miller & Fry, 2004).